N-(3,5-dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H9Cl2N3OS2/c1-6-15-16-11(19-6)18-5-10(17)14-9-3-7(12)2-8(13)4-9/h2-4H,5H2,1H3,(H,14,17)
• InChI Key: KIPDQDJUEWEUIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C11H9Cl2N3OS2
• Molecular Weight: 334.2 g/mol

Description

N-(3,5-dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, also known as DMTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Pharmacological Potential

A body of research focuses on the synthesis of derivatives containing the 1,3,4-thiadiazole moiety, which is structurally related to N-(3,5-dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide. These derivatives have been evaluated for various pharmacological activities. For instance, compounds synthesized from 1,3,4-oxadiazole and acetamide derivatives have shown promising antibacterial and anti-enzymatic potential, supported by hemolytic activity evaluations, indicating their potential as drug candidates with specific biological targets (Nafeesa et al., 2017).

Antimicrobial Activity

Research into N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides has uncovered significant antibacterial activity against both gram-negative and gram-positive bacteria. This highlights the potential of these compounds for further development into antibacterial agents (Siddiqui et al., 2014). Furthermore, novel 5-(3-chlorophenyl)-2-((N-(substituted)-2-acetamoyl)sulfanyl)-1,3,4-oxadiazole derivatives have demonstrated excellent to moderate antibacterial activity, alongside very good thrombolytic activity, suggesting their utility in cardiovascular disease treatment (Aziz-Ur-Rehman et al., 2020).

Enzyme Inhibition

The bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, including derivatives similar to the core structure of N-(3,5-dichlorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, have been studied as glutaminase inhibitors. These inhibitors demonstrate potential in cancer treatment by attenuating the growth of tumor cells in vitro and in mouse models (Shukla et al., 2012).

Antiviral Properties

Additionally, the synthesis and evaluation of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides have revealed certain anti-tobacco mosaic virus activities. This suggests the potential application of these derivatives in agricultural settings to protect crops against viral pathogens (Chen et al., 2010).